2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(4-methylphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C20H15ClN2O3S/c1-13-2-6-15(7-3-13)22-20(24)18-12-16(23(25)26)8-11-19(18)27-17-9-4-14(21)5-10-17/h2-12H,1H3,(H,22,24)
• InChI Key: SJQJHAGQJKHUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])SC3=CC=C(C=C3)Cl
• Molecular Formula: C20H15ClN2O3S
• DSSTOX Substance ID: DTXSID701185593
• Molecular Weight: 398.9 g/mol
• CAS RN: 650593-68-3

Description

2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide, also known as CTMN, is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in medical research. CTMN is a member of the benzamide family of compounds and has been shown to possess a range of biochemical and physiological effects that make it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide involves its ability to bind to the active site of HDACs, thereby preventing them from carrying out their normal function. This leads to an accumulation of acetylated histones, which in turn alters gene expression patterns and ultimately results in the observed biological effects of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide.
Biochemical and Physiological Effects
In addition to its effects on HDAC activity, 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide has been shown to possess a range of other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain kinases and to modulate the levels of various cytokines and growth factors. These effects make 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide a valuable tool for investigating various biological processes, including inflammation, angiogenesis, and cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide is its high potency and selectivity for HDAC inhibition. This makes it a valuable tool for investigating the role of HDACs in disease development and for developing new therapies that target these enzymes. However, one limitation of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide is its relatively low water solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide. One area of interest is the development of new cancer therapies based on its ability to inhibit HDAC activity. Another potential application is in the treatment of inflammatory diseases, where 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide's ability to modulate cytokine levels could be beneficial. Additionally, further research is needed to fully understand the range of biological effects of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide and to identify other potential applications for this compound.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide involves the reaction of 4-chlorothiophenol, 4-methylaniline, and 5-nitro-2-aminobenzamide in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, ultimately resulting in the formation of 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide as the final product. The synthesis method for 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide has been optimized to ensure high yields and purity, making it a reliable and cost-effective compound for use in scientific research.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide has been extensively studied for its potential applications in medical research. One of the major areas of interest is its ability to inhibit the activity of certain enzymes, such as histone deacetylases (HDACs). HDACs are involved in the regulation of gene expression and have been implicated in the development of various diseases, including cancer. By inhibiting HDAC activity, 2-[(4-chlorophenyl)thio]-N-(4-methylphenyl)-5-nitrobenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of new cancer therapies.